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Compound of Interest

Compound Name: N-Ethylpropionamide

Cat. No.: B1205720

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key physicochemical properties of N-Ethylpropionamide. It includes detailed experimental

protocols for its characterization and visualizations to aid in understanding its structure and
analytical workflow.

Quantitative Data Summary

The following table summarizes the key quantitative data for N-Ethylpropionamide.
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Property Value Reference(s)
Molecular Formula CsH11NO [1]
Molecular Weight 101.15 g/mol [1]
IUPAC Name N-ethylpropanamide [1]
CAS Number 5129-72-6 [1]
Density 0.91 g/cm?3 [2]
Boiling Point 116 °C /25 mmHg [2]
Refractive Index 1.4340 - 1.4370 [2]
Water Solubility 12.7 g/L (Predicted) [3]
logP 0.98 (Predicted) [3]
Polar Surface Area 32.59 A2 (Predicted) [3]

Molecular Structure

N-Ethylpropionamide is a secondary carboxylic acid amide, characterized by a propionyl
group attached to the nitrogen atom of an ethylamine.[3]
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Ethyl Group Amide Linkage

00 10O—0

Propionyl Group
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N-Ethylpropionamide
(CsH11NO)

Constituent Elements
Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
(Dissolution & Filtration)

GC Injection

Separation in GC Column

Electron lonization (70 eV)

Mass Analysis
(Separation by m/z)

Detection

Data Analysis
(Retention Time & Mass Spectrum)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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